Cas no 953188-79-9 (N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 953188-79-9
• MF: C₁₁H₁₀N₄O₃S
• MW: 278.287100315094
• CID: 6443858
• Update Time: 2025-11-01

N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide
• N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide

• Inchi： 1S/C11H10N4O3S/c12-8(16)3-7-5-19-11(14-7)15-10(18)6-1-2-9(17)13-4-6/h1-2,4-5H,3H2,(H2,12,16)(H,13,17)(H,14,15,18)
• InChI Key： MULRBXLATKYRQE-UHFFFAOYSA-N
• SMILES： C1NC(=O)C=CC=1C(NC1=NC(CC(N)=O)=CS1)=O

Additional information on N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 953188-79-9)

N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide, with the CAS number 953188-79-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and features a unique structural arrangement that includes a pyridine ring, a thiazole ring, and a carboxamide functional group. The combination of these structural elements endows the compound with a diverse range of biological activities, making it a promising candidate for various pharmaceutical applications.

The molecular structure of N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide is characterized by its heterocyclic rings and functional groups. The thiazole ring, which contains sulfur and nitrogen atoms, is known for its bioactive properties and is often found in drugs with antimicrobial, antifungal, and anti-inflammatory activities. The pyridine ring, on the other hand, is a common moiety in many pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The carboxamide group adds further versatility by enabling the compound to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide in several therapeutic areas. One notable application is its use as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide have also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for its therapeutic efficacy. Furthermore, it exhibits low toxicity in animal models, suggesting that it may have a favorable safety profile in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(carbamoylmethyl)-1,3-thiazol-2-yl-6-oxo-1,6-dihydropyridine-3-carboxamide in various indications. Early-phase trials have shown promising results, with patients experiencing significant improvements in their conditions without major adverse effects. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, N-4-(carbamoylmethyl)-1,3-thiazol-2-y l - 6 - oxo - 1 , 6 - dihydropyridine - 3 - carboxamide (CAS No . 953188 - 79 - 9) is a multifaceted compound with a wide range of biological activities. Its unique structural features make it an attractive candidate for drug development in areas such as oncology and inflammation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data become available from clinical trials, this compound may emerge as a valuable addition to the pharmaceutical arsenal.